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Compound of Interest

Compound Name: Cholesterol-13C3

Cat. No.: B12053206 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of specialized compounds like Cholesterol-¹³C₃ is paramount. This guide provides

immediate, procedural information for the operational use and disposal of Cholesterol-¹³C₃,

reinforcing a culture of safety and precision in the laboratory.

Personal Protective Equipment (PPE)
While Cholesterol-¹³C₃ is a stable isotope-labeled version of cholesterol and is generally

considered non-hazardous, it is crucial to adhere to standard laboratory safety protocols. The

primary physical hazard is the fine powder form, which can be easily inhaled or dispersed.

Recommended PPE for handling powdered Cholesterol-¹³C₃ includes:

Eye Protection: Wear safety glasses with side shields or goggles.[1][2][3]

Hand Protection: Nitrile gloves are recommended to prevent skin contact.[2][4]

Respiratory Protection: A dust mask or respirator should be used when handling larger

quantities or when there is a risk of generating dust.

Body Protection: A standard laboratory coat should be worn to protect clothing and skin.
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A systematic approach to handling Cholesterol-¹³C₃ will minimize waste and prevent

contamination, which is critical given the high value of isotopically labeled compounds.

Step-by-Step Handling Procedure:

Receiving and Storage: Upon receipt, verify the integrity of the container. Store Cholesterol-

¹³C₃ at -20°C as recommended.

Preparation:

Before opening, allow the container to equilibrate to room temperature to prevent

condensation, which could compromise the compound.

Conduct all weighing and solution preparation within a chemical fume hood or a

designated containment area to minimize inhalation risk and prevent contamination.

Use dedicated, clean spatulas and weighing papers.

Dissolution: Cholesterol is soluble in many organic solvents. Refer to specific experimental

protocols for the appropriate solvent. Add the solvent slowly to the powdered Cholesterol-

¹³C₃ to avoid splashing.

Use in Experiments: Once in solution, handle with the same care as any other chemical

reagent in your experiment.

Post-Handling: Tightly seal the container of any remaining solid Cholesterol-¹³C₃ and return it

to the recommended storage conditions.

Disposal Plan
Proper disposal of Cholesterol-¹³C₃ and its containers is essential to maintain a safe laboratory

environment and comply with regulations.

Disposal Steps:

Waste Collection:
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Solid Waste: Dispose of contaminated consumables such as gloves, weighing papers, and

pipette tips in a designated solid chemical waste container.

Liquid Waste: Unused solutions of Cholesterol-¹³C₃ should be collected in a labeled

hazardous waste container appropriate for the solvent used.

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.

The rinsate should be collected as hazardous waste. After rinsing, the container can be

disposed of as regular laboratory glass or plastic waste, depending on the material.

Waste Pickup: Follow your institution's guidelines for the pickup and disposal of chemical

waste.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for

Cholesterol-¹³C₃.

Property Value Source

Molecular Weight 389.63 g/mol

Melting Point 147-149 °C

Storage Temperature -20°C

Form Powder

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Cholesterol-¹³C₃ in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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